Cas no 2307784-70-7 (rac-(1R,2S,5R)-6-oxabicyclo3.2.1octane-2-carboxylic acid)

• Product Name: rac-(1R,2S,5R)-6-oxabicyclo3.2.1octane-2-carboxylic acid
• CAS No: 2307784-70-7
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 6196467
• PubChem ID: 132371572
• Update Time: 2025-10-29

rac-(1R,2S,5R)-6-oxabicyclo3.2.1octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,5R)-6-oxabicyclo3.2.1octane-2-carboxylic acid
• EN300-1273102
• (1S,2R,5S)-6-Oxabicyclo[3.2.1]octane-2-carboxylic acid
• 2307784-70-7
• rac-(1R,2S,5R)-6-oxabicyclo[3.2.1]octane-2-carboxylic acid

• Inchi： 1S/C8H12O3/c9-8(10)7-2-1-6-3-5(7)4-11-6/h5-7H,1-4H2,(H,9,10)/t5-,6+,7-/m1/s1
• InChI Key： POZHNRPZWVLIML-DSYKOEDSSA-N
• SMILES： O1C[C@@H]2[C@H](C(=O)O)CC[C@H]1C2

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Additional information on rac-(1R,2S,5R)-6-oxabicyclo3.2.1octane-2-carboxylic acid

Introduction to Rac-(1R,2S,5R)-6-Oxabicyclo[3.2.1]octane-2-carboxylic Acid (CAS No. 2307784-70-7)

Rac-(1R,2S,5R)-6-oxabicyclo[3.2.1]octane-2-carboxylic acid (CAS No. 2307784-70-7) is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of oxabicyclic acids, which are known for their unique structural properties and potential biological activities. The precise stereochemistry of this molecule, characterized by the R, S, and R configurations at the specified positions, makes it a subject of intense study for its chiral properties and applications in drug development.

The chemical structure of Rac-(1R,2S,5R)-6-oxabicyclo[3.2.1]octane-2-carboxylic acid consists of a bicyclic framework with an oxygen atom incorporated into one of the rings, creating a strained system that can exhibit distinct reactivity compared to linear or unbranched analogs. This structural motif has been explored for its potential in designing novel therapeutic agents due to its ability to mimic natural products and bioactive molecules.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, where compounds like Rac-(1R,2S,5R)-6-oxabicyclo[3.2.1]octane-2-carboxylic acid play a crucial role. The stereochemistry of this compound allows it to interact selectively with other molecules, making it valuable in catalytic processes that require high enantioselectivity. This has led to its incorporation in various synthetic protocols aimed at producing enantiomerically pure compounds, which are often essential for pharmaceutical applications.

The compound's utility extends beyond synthetic chemistry into the realm of medicinal chemistry. Researchers have been investigating its potential as a building block for more complex molecules with therapeutic properties. For instance, derivatives of oxabicyclic acids have shown promise in the development of drugs targeting neurological disorders, inflammation, and infectious diseases. The rigid bicyclic core provides stability to the molecule while allowing for functionalization at various positions, enabling the creation of diverse pharmacophores.

One of the most compelling aspects of Rac-(1R,2S,5R)-6-oxabicyclo[3.2.1]octane-2-carboxylic acid is its role in the synthesis of peptidomimetics. Peptides are essential biological molecules that regulate numerous physiological processes; however, their use as therapeutics is often limited by issues such as poor bioavailability and rapid degradation. By incorporating oxabicyclic structures into peptide mimics, researchers can enhance stability and improve pharmacokinetic profiles. This approach has been particularly successful in the design of protease inhibitors and receptor antagonists.

The latest advancements in computational chemistry have further enhanced the understanding of Rac-(1R,2S,5R)-6-oxabicyclo[3.2.1]octane-2-carboxylic acid's reactivity and interactions. Molecular modeling studies have revealed insights into how this compound behaves in different environments, including within biological systems. These studies have guided the design of more effective derivatives by predicting how modifications to the core structure will influence its biological activity.

In addition to its synthetic and medicinal chemistry applications, Rac-(1R,2S,5R)-6-oxabicyclo[3.2.1]octane-2-carboxylic acid has found utility in materials science research. The unique structural constraints imposed by the bicyclic system can lead to materials with unusual mechanical or electronic properties when incorporated into polymers or coordination complexes.

The industrial production of Rac-(1R,2S,5R)-6-oxabicyclo[3.2.1]octane-2-carboxylic acid presents challenges due to its complex stereochemistry and strained ring system. However, advances in synthetic methodologies have made it more accessible than ever before. Enantioselective synthesis techniques have enabled researchers to produce this compound with high enantiomeric purity on an industrial scale.

The future prospects for Rac-(1R,2S,5R)-6-oxabicyclo[3.2.1]octane-2-carboxylic acid are promising as new applications continue to emerge from interdisciplinary research efforts combining organic chemistry with biology and materials science.